2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-[(5-benzyl-4-ethyl-1,2,4-triazol-3-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C16H17N5OS2/c1-2-21-13(10-12-6-4-3-5-7-12)19-20-16(21)24-11-14(22)18-15-17-8-9-23-15/h3-9H,2,10-11H2,1H3,(H,17,18,22)
• InChI Key: FQEIHSCHAVMPJS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=NC=CS2)CC3=CC=CC=C3
• Molecular Formula: C16H17N5OS2
• Molecular Weight: 359.5 g/mol

Description

The compound of interest, due to its complex molecular structure involving triazole, thiazole, and acetamide groups, is a subject of scientific investigation for its potential properties and reactions. These functional groups suggest a potential for a range of chemical behaviors and interactions.

Synthesis Analysis

The synthesis of similar triazole and thiazole compounds involves various chemical reactions, including cycloaddition, reduction, and condensation processes. For instance, similar compounds have been synthesized via the reduction of N-benzylidene-thiazol-2-amine with NaBH4 and the cyclization of thioamide with chloroacetoacetates, suggesting potential pathways for synthesizing the compound of interest (Ye Jiao et al., 2015).

Molecular Structure Analysis

The molecular structure of related compounds has been determined using single-crystal X-ray diffraction, revealing crystallization in specific systems and space groups, suggesting that a similar approach could elucidate the structure of the compound . These structures often form complex hydrogen bond networks contributing to their stability and interactions (Ye Jiao et al., 2015).

Chemical Reactions and Properties

The reactivity of compounds containing triazole and thiazole groups can involve interactions with various reagents, leading to a range of derivatives. These reactions are often catalyzed by metals such as copper, and conditions like ultrasound irradiation can enhance reaction rates and yields. Such chemical behaviors underscore the versatility and reactivity of the compound's functional groups (N. Rezki, 2016).

Physical Properties Analysis

While specific data on the physical properties of "2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-1,3-thiazol-2-ylacetamide" is not provided, related compounds exhibit characteristic IR, NMR, and MS spectra, which can be instrumental in identifying and confirming the physical state, purity, and composition of the synthesized compound.

Chemical Properties Analysis

The chemical properties, such as antimicrobial and antitumor activities, of related compounds have been studied, indicating that the presence of triazole and thiazole moieties can impart significant biological activities. These activities are often evaluated through in vitro and in vivo assays, highlighting the potential for the compound of interest to exhibit similar properties (N. Rezki, 2016).

Scientific Research Applications

Synthesis and Insecticidal Activity

A study by Fadda et al. (2017) utilized a precursor similar to the compound for synthesizing various heterocycles, which were then assessed as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This research illustrates the potential of such compounds in agricultural pest control applications Fadda, Salam, Tawfik, Anwar, & Etman, 2017.

Antibacterial Evaluation

Rezki (2016) conducted a study on the synthesis and antibacterial evaluation of 1,4-disubstituted 1,2,3-triazoles tethering bioactive benzothiazole nucleus. This work underscores the significant potential of compounds with the 1,2,4-triazol-3-yl moiety in combating microbial resistance through novel antimicrobial agents Rezki, 2016.

Anticancer Agents

Osmaniye et al. (2018) explored the synthesis of new benzothiazole acylhydrazones as anticancer agents, highlighting the critical role of benzothiazole derivatives in developing new therapeutic agents against cancer Osmaniye, Levent, Karaduman, Ilgın, Özkay, & Kaplancıklı, 2018.

Anti-inflammatory Activity

Tariq et al. (2018) synthesized novel N-(benzothiazol/oxazol-2-yl)-2-[(5-(phenoxymethyl)-4-aryl-4H-1,2,4-triazol-3-yl)thio] acetamide derivatives and investigated their in vitro anti-inflammatory activity and p38α MAP kinase inhibition. This study provides insights into the development of anti-inflammatory drugs that could potentially offer improved gastrointestinal safety profiles Tariq, Kamboj, Alam, & Amir, 2018.